4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol

• IUPAC Name: 4-[dimethylamino(phenyl)methyl]-2,6-dimethylphenol
• InChI: InChI=1S/C17H21NO/c1-12-10-15(11-13(2)17(12)19)16(18(3)4)14-8-6-5-7-9-14/h5-11,16,19H,1-4H3
• InChI Key: PUBUITBGPJKZIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C(C2=CC=CC=C2)N(C)C
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol is a chemical compound with significant importance in various scientific fields. It is known for its unique properties and applications, making it a subject of interest in research and industry.

Preparation Methods

The preparation of 4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst, magnesium metal, and other reagents . Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity.

Chemical Reactions Analysis

4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include phosgene and imidazole. For instance, the reaction of phosgene with four equivalents of imidazole under anhydrous conditions results in the formation of the compound . Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol has a wide range of scientific research applications. It is used in chemistry for the synthesis of peptides and other complex molecules. In biology, it plays a role in studying molecular interactions and pathways. In medicine, it is investigated for its potential therapeutic effects. Industrial applications include its use in the production of various chemical products .

Mechanism of Action

The mechanism of action of 4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol involves its interaction with specific molecular targets and pathways. For example, it may act by inhibiting certain enzymes or binding to specific receptors, thereby modulating biological processes . The exact mechanism can vary depending on the context of its use.

Comparison with Similar Compounds

4-[Dimethylamino(phenyl)methyl]-2,6-dimethylphenol can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with related chemical structures or functional groups. The comparison can be based on factors such as reactivity, stability, and applications .

Conclusion

This compound is a versatile compound with significant importance in various scientific fields. Its unique properties and wide range of applications make it a valuable subject of study and industrial use.